Cas no 79317-83-2 ((E)-1-Ethoxy-1-penten-3-one (>90%))

• Product Name: (E)-1-Ethoxy-1-penten-3-one (>90%)
• CAS No: 79317-83-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1064724
• PubChem ID: 71316471
• Update Time: 2025-10-05

(E)-1-Ethoxy-1-penten-3-one (>90%) Chemical and Physical Properties

Names and Identifiers

• (E)-1-Ethoxy-1-penten-3-one
• (E)-1-ethoxypent-1-en-3-one
• 79317-83-2
• (E)-1-Ethoxy-1-penten-3-one (>90%)
• DTXSID20747728
• (E)-1-Ethoxy-1-penten-3-one (>90per cent)
• (1E)-1-ETHOXYPENT-1-EN-3-ONE
• starbld0005518
• SCHEMBL4464742
• DB-310152

• Inchi： 1S/C7H12O2/c1-3-7(8)5-6-9-4-2/h5-6H,3-4H2,1-2H3/b6-5+
• InChI Key： YMCSAYVUHVKCMT-AATRIKPKSA-N
• SMILES： O(/C=C/C(CC)=O)CC

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.51570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on (E)-1-Ethoxy-1-penten-3-one (>90%)

Introduction to (E)-1-Ethoxy-1-penten-3-one (CAS No. 79317-83-2)

(E)-1-Ethoxy-1-penten-3-one (CAS No. 79317-83-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its conjugated double bond and the presence of an ethoxy group, which imparts specific reactivity and stability properties.

The chemical formula of (E)-1-Ethoxy-1-penten-3-one is C₇H₁₂O₂, and it has a molecular weight of approximately 128.17 g/mol. The compound exists as a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 100°C at 0.5 mmHg, making it suitable for various synthetic processes under controlled conditions.

In the realm of pharmaceutical research, (E)-1-Ethoxy-1-penten-3-one has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of (E)-1-Ethoxy-1-penten-3-one in the synthesis of novel anticonvulsant agents with improved efficacy and reduced side effects compared to existing treatments.

Beyond pharmaceuticals, (E)-1-Ethoxy-1-penten-3-one has found applications in materials science. Its conjugated double bond makes it an excellent candidate for polymerization reactions, leading to the formation of functional polymers with tailored properties. A notable example is its use in the synthesis of conductive polymers for electronic devices, as reported in a 2021 article in Advanced Materials. These polymers exhibit enhanced electrical conductivity and mechanical stability, making them suitable for use in flexible electronics and wearable devices.

The synthetic versatility of (E)-1-Ethoxy-1-penten-3-one has also been leveraged in the development of new catalysts and ligands for transition metal-catalyzed reactions. Researchers at the University of California, Berkeley, have demonstrated its utility as a ligand in palladium-catalyzed cross-coupling reactions, which are crucial for the synthesis of complex organic molecules. This work, published in Chemical Science in 2020, highlights the compound's role in improving reaction yields and selectivity.

In addition to its synthetic applications, (E)-1-Ethoxy-1-penten-3-one has been studied for its environmental impact and biodegradability. A recent study published in Environmental Science & Technology assessed the biodegradability of various ethoxy-containing compounds, including (E)-1-Ethoxy-1-penten-3-one. The results indicated that this compound is readily biodegradable under aerobic conditions, making it a more environmentally friendly option compared to some traditional solvents.

The safety profile of (E)-1-Ethoxy-1-penten-3-one is another important consideration for its widespread use. Comprehensive toxicological studies have shown that it exhibits low toxicity when handled properly and poses minimal risk to human health and the environment. However, standard safety protocols should always be followed when working with this compound to ensure safe handling and storage.

In conclusion, (E)-1-Ethoxy-1-penten-3-one (CAS No. 79317-83-2) is a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.